N-(2-methoxy-4-nitrophenyl)-2,4,6-trimethylbenzenesulfonamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-2,4,6-trimethylbenzenesulfonamide
• InChI: InChI=1S/C16H18N2O5S/c1-10-7-11(2)16(12(3)8-10)24(21,22)17-14-6-5-13(18(19)20)9-15(14)23-4/h5-9,17H,1-4H3
• InChI Key: CMBIPEVSFCCOKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC)C
• Molecular Formula: C16H18N2O5S
• Molecular Weight: 350.4 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-2,4,6-trimethylbenzenesulfonamide, also known as MNBS, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNBS is a sulfonamide derivative that has been shown to exhibit a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

N-(2-methoxy-4-nitrophenyl)-2,4,6-trimethylbenzenesulfonamide selectively inhibits the activity of carbonic anhydrase enzymes by binding to the active site of the enzyme, thereby preventing the conversion of carbon dioxide to bicarbonate. This inhibition results in a decrease in the concentration of bicarbonate ions in the body, which can have a range of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of tumor growth, the reduction of intraocular pressure, and the prevention of epileptic seizures. Additionally, this compound has been shown to have potential applications in the treatment of osteoporosis, as it inhibits the activity of osteoclasts, which are cells responsible for bone resorption.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-4-nitrophenyl)-2,4,6-trimethylbenzenesulfonamide has several advantages as a research tool, including its ability to selectively inhibit the activity of carbonic anhydrase enzymes, its wide range of physiological effects, and its potential applications in the treatment of various diseases. However, this compound also has several limitations, including its potential toxicity and the need for further research to fully understand its mechanisms of action.

Future Directions

There are several future directions for research on N-(2-methoxy-4-nitrophenyl)-2,4,6-trimethylbenzenesulfonamide, including the development of new synthetic methods for the compound, the investigation of its potential applications in the treatment of various diseases, and the exploration of its mechanisms of action at the molecular level. Additionally, further research is needed to fully understand the potential advantages and limitations of this compound as a research tool.

Synthesis Methods

N-(2-methoxy-4-nitrophenyl)-2,4,6-trimethylbenzenesulfonamide can be synthesized using a variety of methods, including the reaction of 2-methoxy-4-nitroaniline with 2,4,6-trimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of this compound as a yellow crystalline solid, which can be purified using recrystallization techniques.

Scientific Research Applications

N-(2-methoxy-4-nitrophenyl)-2,4,6-trimethylbenzenesulfonamide has been used extensively in scientific research due to its ability to selectively inhibit the activity of carbonic anhydrase enzymes. Carbonic anhydrases are enzymes that play a critical role in various physiological processes, including acid-base balance, respiration, and bone resorption. The inhibition of carbonic anhydrase activity by this compound has been shown to have potential applications in the treatment of various diseases, including glaucoma, epilepsy, and cancer.